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Compound of Interest

Compound Name:
Homovanillic Acid sulfate (sodium

salt)

Cat. No.: B1164595

Get Quote

Executive Summary & Chemical Profile
This guide defines the operational safety standards for Homovanillic Acid Sulfate Sodium Salt

(CAS: 38339-06-9). While often classified as a low-hazard metabolite conjugate used in

dopamine research, its physical properties (hygroscopic fine powder) and chemical structure

(phenolic salt) demand specific handling protocols to ensure both personnel safety and

experimental integrity.

Chemical Identity:

Name: Homovanillic Acid Sulfate Sodium Salt[1][2][3][4][5]

CAS: 38339-06-9 (Specific salt form); Parent Acid CAS: 306-08-1

Molecular Formula: C

H

Na
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O

S[1][2][3][6]

Physical State: Off-white to pale brown solid (hygroscopic)

Risk Assessment & Hazard Identification
Although many Safety Data Sheets (SDS) classify this substance as "Not Classified" or

"Irritant" under GHS standards [1, 2], a Senior Scientist must treat any bioactive metabolite

standard with a higher degree of caution than the minimum regulatory requirement.

Primary Risks
Inhalation (Dust): Fine salt powders can easily become airborne. Inhalation may cause

respiratory tract irritation (STOT SE 3).[7]

Contact Dermatitis: Phenolic compounds, even sulfated ones, can be mild skin irritants.

Sample Degradation (Operational Risk): The sodium salt form is hygroscopic. Exposure to

ambient moisture will alter the molecular weight (hydration shell), invalidating quantitative

analytical results (e.g., HPLC/MS standards).

Hazard Visualization
The following diagram illustrates the decision logic for risk management:

Hazard Source:
Fine Hygroscopic Powder

Route of Entry:
Inhalation & Skin Contact

 Dust Generation Control Measure:
Engineering & PPE

 Mitigation Outcome:
Safe Personnel &

Intact Sample

 Protection

Click to download full resolution via product page

Figure 1: Risk propagation pathway and control intervention points.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "lab safety" rules. Use this specific matrix for Homovanillic Acid Sulfate.
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Protection Zone Recommended Equipment Scientific Rationale

Respiratory
Fume Hood (Primary) or N95

Respirator (Secondary)

The sodium salt is a fine

particulate. A Fume Hood

(Class II) prevents dust

inhalation. If weighing outside

a hood, an N95 is mandatory

to prevent mucous membrane

irritation.

Hand Protection
Nitrile Gloves (Min. 0.11mm

thickness)

Why Nitrile? Latex proteins can

cause allergies, and nitrile

offers superior resistance to

phenolic structures. Double-

gloving is recommended

during solubilization to prevent

skin absorption.

Eye Protection
Chemical Safety Goggles

(Indirect Vent)

Safety glasses are insufficient

for fine powders which can

bypass side shields on air

currents. Goggles seal the eye

area completely.

Body Protection
Lab Coat (Cotton/Poly blend) +

Tyvek Sleeves

Standard lab coat is sufficient.

Use Tyvek sleeves if handling

large quantities (>1g) to

prevent dust settling on

forearms.

Operational Protocol: Handling & Solubilization
Objective: Weigh and solubilize the standard without introducing moisture or generating static

charge.

Step-by-Step Methodology
Environmental Prep:
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Equip the workspace with an Ionizing Bar or Anti-Static Gun. Sodium salts often carry high

static charges, causing the powder to "jump" or cling to spatulas.

Bring the vial to room temperature before opening to prevent condensation (hygroscopic

management).

Weighing Procedure:

Place the analytical balance inside a fume hood or balance enclosure.

Technique: Do not pour. Use a clean stainless steel micro-spatula.

Critical Step: If the powder is clumpy, do not crush it in the open air. This increases surface

area for moisture absorption.

Solubilization:

Solvent: Water (highly soluble) or DMSO.

Protocol: Add solvent to the powder, not powder to solvent, to minimize dust. Vortex

immediately.

Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Vial at Room Temp

Step 1: Neutralize Static
(Ionizer/Gun)

Step 2: Weigh in Hood
(Minimize Air Exposure)

Step 3: Add Solvent
(Water/DMSO)

Step 4: Parafilm Seal
& Store at -20°C

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing static control and moisture protection.

Disposal & Waste Management
Disposal Class: Non-Hazardous Chemical Waste (unless mixed with toxic solvents).

Solid Waste:

Expired or contaminated powder should be placed in a dedicated container labeled "Solid

Organic Waste - Phenolic Salts."

Disposal Method: High-temperature incineration. This ensures complete thermal

decomposition of the sulfated phenolic ring [3].

Liquid Waste:
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Aqueous solutions can often be drain-disposed if local regulations permit for dilute non-

toxics. However, the Best Practice is to collect in "Aqueous Organic Waste" containers.

Caution: Do not mix with strong acids (e.g., HCl) in the waste container, as this may

reverse the salt formation and precipitate the less soluble acidic form, creating sludge.

Emergency Response
Inhalation: Move to fresh air immediately. If coughing persists, seek medical attention (SDS

Section 4).

Skin Contact: Wash with soap and copious amounts of water.[8] Do not use alcohol/ethanol,

as this may increase skin absorption of phenolic compounds.

Eye Contact: Flush with water for 15 minutes.[8][9] Lift eyelids to flush out trapped

particulates.

Spill Cleanup:

Dampen a paper towel (do not spray the powder directly).

Wipe up the powder to avoid dust generation.

Clean surface with 70% Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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